2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride
Overview
Description
2-(Pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride (PDHID) is a synthetic compound that has been used in scientific research for a variety of applications. It is a derivative of imidazole, a heterocyclic aromatic compound with a five-member ring structure. PDHID has been found to have a wide range of biochemical and physiological effects, making it a useful tool for researchers in the fields of biochemistry, pharmacology, and medicine.
Scientific Research Applications
2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been used in a variety of scientific research applications, including studies of the mechanism of action of drugs, the biochemical and physiological effects of drugs, and the development of new drugs. It has also been used in studies of the structure and function of proteins, as well as in studies of the structure and function of enzymes. Additionally, 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been used in studies of the structure and function of cell membranes, and in studies of the structure and function of DNA.
Mechanism of Action
The mechanism of action of 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride is not fully understood, but it is believed to be related to its ability to bind to proteins and enzymes. It is thought to interact with proteins and enzymes by forming hydrogen bonds, and by disrupting the normal structure and function of the proteins and enzymes. Additionally, 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been found to have an inhibitory effect on the activity of certain enzymes, which may explain its effects on biochemical and physiological processes.
Biochemical and Physiological Effects
2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of certain compounds. Additionally, 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been found to affect the expression of certain genes, which can lead to changes in the expression of certain proteins. Finally, 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been found to affect the structure and function of certain proteins and enzymes, which can lead to changes in the structure and function of certain tissues and organs.
Advantages and Limitations for Lab Experiments
The use of 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride in laboratory experiments has several advantages. First, it is relatively easy to synthesize and purify, which makes it a cost-effective tool for researchers. Additionally, it is a relatively stable compound, which makes it suitable for use in long-term experiments. Finally, its wide range of biochemical and physiological effects make it a useful tool for studying the effects of drugs on the body.
However, there are some limitations to the use of 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride in laboratory experiments. First, its mechanism of action is not fully understood, which can limit the accuracy of experiments. Additionally, its effects on biochemical and physiological processes can be unpredictable, which can lead to unexpected results. Finally, its effects on the structure and function of proteins and enzymes can be difficult to measure, which can lead to inaccurate results.
Future Directions
There are a variety of potential future directions for the use of 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride in scientific research. First, further research could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore its potential applications in the development of new drugs. Finally, further research could be conducted to explore its potential use in the diagnosis and treatment of various diseases.
Synthesis Methods
2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can be synthesized from the reaction of 2-pyrrolidin-2-yl-4,5-dihydro-1H-imidazole with hydrochloric acid. The reaction is conducted in an inert atmosphere, and the resulting product is a white crystalline powder. The yield of this reaction is typically high, and the purity of the product can be determined by thin layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride involves the reaction of 2-(pyrrolidin-2-yl)acetaldehyde with guanidine hydrochloride followed by reduction with sodium borohydride and subsequent treatment with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "2-(pyrrolidin-2-yl)acetaldehyde", "guanidine hydrochloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-(pyrrolidin-2-yl)acetaldehyde and guanidine hydrochloride in methanol.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and acidify with hydrochloric acid.", "Step 4: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 5: Concentrate the solution and precipitate the product with diethyl ether.", "Step 6: Collect the product by filtration and dry under vacuum to yield 2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride." ] } | |
CAS RN |
2648998-85-8 |
Product Name |
2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride |
Molecular Formula |
C7H15Cl2N3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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